Cas no 305374-33-8 (N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide)

• Product Name: N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide
• CAS No: 305374-33-8
• MF: C₂₀H₁₆N₂O₃S₃
• MW: 428.547640800476
• CID: 6407621
• PubChem ID: 1183864
• Update Time: 2025-07-09

N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide
• N-(3-(benzo[d]thiazol-2-ylthio)-4-hydroxyphenyl)-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-[3-(2-benzothiazolylthio)-4-hydroxyphenyl]-4-methyl-
• Oprea1_731516
• Z56918215
• AKOS002347511
• (3-benzothiazol-2-ylthio-4-hydroxyphenyl)[(4-methylphenyl)sulfonyl]amine
• N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-methylbenzenesulfonamide
• 305374-33-8
• Oprea1_171578
• N-[3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl]-4-methylbenzene-1-sulfonamide
• F0433-0446

• Inchi： 1S/C20H16N2O3S3/c1-13-6-9-15(10-7-13)28(24,25)22-14-8-11-17(23)19(12-14)27-20-21-16-4-2-3-5-18(16)26-20/h2-12,22-23H,1H3
• InChI Key： OUOLOFHQNYOJJP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC(=C(C=1)SC1=NC2C=CC=CC=2S1)O)(=O)=O

Computed Properties

• Exact Mass: 428.03230590g/mol
• Monoisotopic Mass: 428.03230590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 627.4±65.0 °C(Predicted)
• pka: 8.20±0.50(Predicted)

Additional information on N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide

Research Briefing on N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide (CAS: 305374-33-8)

In recent years, the compound N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide (CAS: 305374-33-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its benzothiazole and sulfonamide moieties, has been investigated for its inhibitory effects on various enzymes and signaling pathways. Recent studies have highlighted its role as a potent inhibitor of carbonic anhydrase isoforms, which are implicated in a range of pathological conditions, including cancer, glaucoma, and epilepsy. The structural specificity of N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide allows for selective binding to these isoforms, making it a promising candidate for targeted therapy.

One of the key advancements in the study of this compound is its synthesis and optimization. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the molecular interactions that underpin its biological activity, providing insights for the design of derivatives with enhanced efficacy and reduced toxicity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate cellular processes such as apoptosis and angiogenesis. For instance, in cancer models, N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide has shown to inhibit tumor growth by targeting hypoxic tumor environments, where carbonic anhydrase activity is upregulated. These findings suggest its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further pharmacological optimization. Ongoing research is focused on formulating this compound into suitable drug delivery systems, such as nanoparticles or liposomes, to enhance its therapeutic index.

In conclusion, N-3-(1,3-benzothiazol-2-ylsulfanyl)-4-hydroxyphenyl-4-methylbenzene-1-sulfonamide represents a versatile scaffold with significant potential in medicinal chemistry. Its dual functionality as an enzyme inhibitor and a modulator of cellular pathways positions it as a valuable candidate for the treatment of various diseases. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.